Cas no 1360893-27-1 (Methyl 7-nitro-1H-indazole-3-carboxylate)

• Product Name: Methyl 7-nitro-1H-indazole-3-carboxylate
• CAS No: 1360893-27-1
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 3168086
• PubChem ID: 74891102
• Update Time: 2025-10-29

Methyl 7-nitro-1H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carboxylic acid, 7-nitro-, methyl ester
• Methyl 7-nitro-1H-indazole-3-carboxylate
• F18466
• 1360893-27-1
• Methyl7-nitro-1H-indazole-3-carboxylate

• Inchi： 1S/C9H7N3O4/c1-16-9(13)8-5-3-2-4-6(12(14)15)7(5)10-11-8/h2-4H,1H3,(H,10,11)
• InChI Key： XLSCYIAYROIMPF-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C=CC=C(C2=NN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 221.04365571Da
• Monoisotopic Mass: 221.04365571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Additional information on Methyl 7-nitro-1H-indazole-3-carboxylate

Methyl 7-nitro-1H-indazole-3-carboxylate: A Comprehensive Overview

Methyl 7-nitro-1H-indazole-3-carboxylate (CAS No. 1360893-27-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds that have garnered attention due to their diverse biological activities and potential applications in drug development. The molecule's structure comprises a nitro group attached to the 7-position of the indazole ring, with a methyl ester group at the 3-position. This unique combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of Methyl 7-nitro-1H-indazole-3-carboxylate typically involves multi-step organic reactions, often starting from indazole derivatives. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes for its production. For instance, researchers have explored the use of nitration reactions under controlled conditions to introduce the nitro group at the desired position. Additionally, the esterification step to introduce the methyl group has been optimized to ensure high yields and purity.

One of the most promising applications of Methyl 7-nitro-1H-indazole-3-carboxylate lies in its potential as a drug candidate. The compound has shown significant biological activity in various assays, particularly in anti-inflammatory and anticancer studies. The nitro group is known to contribute to bioisosteric effects, enhancing the compound's ability to interact with target proteins. Recent studies have demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation, making it a valuable lead for further drug development.

In addition to its pharmacological applications, Methyl 7-nitro-1H-indazole-3-carboxylate has also been investigated for its role in materials science. The indazole core is known for its π-conjugated system, which can be exploited for applications in organic electronics. Researchers have explored the use of this compound as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The methyl ester group can be readily modified to tailor the electronic properties of the material, offering versatility in design.

The stability and solubility properties of Methyl 7-nitro-1H-indazole-3-carboxylate are critical factors influencing its practical applications. Studies have shown that the compound exhibits moderate stability under physiological conditions, which is essential for its pharmacokinetic profile. However, further research is needed to optimize its bioavailability and reduce potential side effects. Recent advancements in computational chemistry have enabled researchers to predict and optimize these properties using molecular modeling techniques.

From an environmental standpoint, understanding the degradation pathways of Methyl 7-nitro-1H-indazole-3-carboxylate is crucial for assessing its ecological impact. Research has indicated that the compound undergoes enzymatic degradation under specific conditions, suggesting that it may not persist long-term in natural environments. However, further studies are required to fully characterize its environmental fate and toxicity.

In conclusion, Methyl 7-nitro-1H-indazole-3-carboxylate (CAS No. 1360893-27-1) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.